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Compound of Interest

Compound Name:
Ethyl 6-(2-acetoxyphenyl)-6-

oxohexanoate

Cat. No.: B1326005 Get Quote

This technical guide provides comprehensive information on the molecular properties of Ethyl
6-(2-acetoxyphenyl)-6-oxohexanoate, a plausible synthetic pathway, and a conceptual

workflow for its preparation. This document is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry.

Molecular Profile
Ethyl 6-(2-acetoxyphenyl)-6-oxohexanoate is a keto ester derivative with potential

applications in organic synthesis and medicinal chemistry. Below is a summary of its key

molecular data.

Property Value Source

Molecular Formula C₁₆H₂₀O₅ [1]

Molecular Weight 292.33 g/mol [1]

Exact Mass 292.131 u [1]

CAS Number 898758-75-3 [1]

InChIKey
IGKHVNOUZUGOSF-

UHFFFAOYSA-N
[1]
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Proposed Experimental Protocol for Synthesis
While a specific, peer-reviewed synthesis protocol for Ethyl 6-(2-acetoxyphenyl)-6-
oxohexanoate is not readily available in the searched literature, a plausible synthetic route can

be designed based on established chemical reactions, particularly the Friedel-Crafts acylation.

This reaction is a well-known method for the formation of aryl ketones. The proposed synthesis

involves the acylation of 2-acetoxyphenyl (phenyl acetate) with an acylating agent derived from

adipic acid monoethyl ester.

Reaction Scheme:

Step 1: Preparation of the Acylating Agent Adipic acid monoethyl ester is converted to its

corresponding acyl chloride, 6-chloro-6-oxohexanoate, using a chlorinating agent such as

thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

Step 2: Friedel-Crafts Acylation The resulting ethyl 6-chloro-6-oxohexanoate is then reacted

with phenyl acetate in the presence of a Lewis acid catalyst, such as aluminum chloride

(AlCl₃), to yield the final product, Ethyl 6-(2-acetoxyphenyl)-6-oxohexanoate.

Detailed Protocol:

Preparation of Ethyl 6-chloro-6-oxohexanoate:

To a solution of adipic acid monoethyl ester (1 equivalent) in an anhydrous, inert solvent

such as dichloromethane (DCM) or toluene, add thionyl chloride (1.2 equivalents)

dropwise at 0 °C under a nitrogen atmosphere.

A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours, or until the evolution of gas ceases.

The excess thionyl chloride and solvent are removed under reduced pressure to yield the

crude ethyl 6-chloro-6-oxohexanoate, which can be used in the next step without further

purification.

Friedel-Crafts Acylation:
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In a separate reaction vessel, suspend aluminum chloride (AlCl₃, 1.5 equivalents) in an

anhydrous solvent like DCM or 1,2-dichloroethane at 0 °C under a nitrogen atmosphere.

Add a solution of ethyl 6-chloro-6-oxohexanoate (1 equivalent) in the same solvent to the

AlCl₃ suspension and stir for 15-20 minutes to form the acylium ion complex.

Cool the mixture to 0 °C and add phenyl acetate (1 equivalent) dropwise.

After the addition, allow the reaction to proceed at 0 °C to room temperature for several

hours, monitoring the progress by thin-layer chromatography (TLC).

Upon completion, the reaction is quenched by carefully pouring the mixture into a beaker

of crushed ice and concentrated hydrochloric acid.

The organic layer is separated, and the aqueous layer is extracted with the organic

solvent.

The combined organic layers are washed with a saturated sodium bicarbonate solution,

followed by brine.

The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is

evaporated under reduced pressure.

The crude product can be purified by column chromatography on silica gel to obtain the

pure Ethyl 6-(2-acetoxyphenyl)-6-oxohexanoate.

Analytical Characterization: The structure and purity of the synthesized compound should be

confirmed using standard analytical techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure and connectivity of the atoms.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the ester

and ketone carbonyls.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the compound.
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Visualized Synthetic Workflow
The following diagram illustrates the proposed logical workflow for the synthesis of Ethyl 6-(2-
acetoxyphenyl)-6-oxohexanoate.

Step 1: Acyl Chloride Formation

Step 2: Friedel-Crafts Acylation
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Caption: Proposed synthetic pathway for Ethyl 6-(2-acetoxyphenyl)-6-oxohexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 6-(2-
acetoxyphenyl)-6-oxohexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1326005#ethyl-6-2-acetoxyphenyl-6-oxohexanoate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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